Cas no 1781946-49-3 (3-Bromo-5-phenylimidazo[1,2-a]pyridine)

• Product Name: 3-Bromo-5-phenylimidazo[1,2-a]pyridine
• CAS No: 1781946-49-3
• MF: C₁₃H₉BrN₂
• MW: 273.127961874008
• CID: 4828108
• Update Time: 2025-05-21

3-Bromo-5-phenylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-phenylimidazo[1,2-a]pyridine

• Inchi： 1S/C13H9BrN2/c14-12-9-15-13-8-4-7-11(16(12)13)10-5-2-1-3-6-10/h1-9H
• InChI Key： SNEVLOUBMUXZGT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC=C(C3C=CC=CC=3)N21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 4.4
• Topological Polar Surface Area: 17.3

Additional information on 3-Bromo-5-phenylimidazo[1,2-a]pyridine

3-Bromo-5-phenylimidazo[1,2-a]pyridine: A Comprehensive Overview

The compound 3-Bromo-5-phenylimidazo[1,2-a]pyridine, with the CAS number 1781946-49-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural properties and potential applications in drug design. The presence of a bromine atom at position 3 and a phenyl group at position 5 introduces interesting electronic and steric effects that make this compound a valuable subject for further research.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridines in the development of new therapeutic agents. For instance, researchers have explored the role of 3-Bromo-5-phenylimidazo[1,2-a]pyridine as a potential lead compound in anti-cancer drug discovery. The bromine substituent at position 3 has been shown to enhance the compound's ability to interact with specific biological targets, such as kinases and receptors, which are often overexpressed in cancer cells. This makes it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, 3-Bromo-5-phenylimidazo[1,2-a]pyridine has also been studied for its electronic properties. The imidazo[1,2-a]pyridine core is known to exhibit aromaticity and conjugation, which are essential for its stability and reactivity. The phenyl group at position 5 further enhances these properties by providing additional conjugation pathways. This makes the compound an interesting candidate for use in materials science, particularly in the development of new semiconductors or optoelectronic devices.

The synthesis of 3-Bromo-5-phenylimidazo[1,2-a]pyridine involves a multi-step process that typically starts with the preparation of the imidazo[1,2-a]pyridine skeleton. This is followed by bromination at position 3 and substitution with a phenyl group at position 5. The exact conditions for these reactions can vary depending on the desired regioselectivity and yield. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over the substitution patterns.

One of the most exciting developments in recent years has been the exploration of 3-Bromo-5-phenylimidazo[1,2-a]pyridine as a building block for more complex molecular architectures. By incorporating this compound into larger frameworks, researchers have been able to create molecules with unprecedented functional diversity. For example, it has been used as a core structure in the synthesis of macrocycles and supramolecular assemblies that exhibit self-healing properties.

The toxicity profile of 3-Bromo-5-phenylimidazo[1,2-a]pyridine has also been a subject of interest. Initial studies suggest that while the compound exhibits moderate cytotoxicity against certain cancer cell lines, it shows low toxicity towards normal cells under physiological conditions. This selective toxicity is an important consideration for its potential use as an anti-cancer agent.

In conclusion, 3-Bromo-5-phenylimidazo[1,2-a]pyridine is a versatile compound with a wide range of applications in both pharmacology and materials science. Its unique structural features and reactivity make it an attractive target for further research. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in various fields of chemistry and beyond.